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For Researchers, Scientists, and Drug Development Professionals

Introduction
2,4-Pentanediol (CAS: 625-69-4), a chiral diol, is a versatile organic compound with significant

applications in the pharmaceutical and chemical industries. Its utility as a chiral building block in

the asymmetric synthesis of active pharmaceutical ingredients (APIs) and its role in various

formulations underscore the importance of a thorough understanding of its physicochemical

properties.[1] This technical guide provides a comprehensive database of the thermodynamic

properties of 2,4-Pentanediol, details the experimental methodologies for their determination,

and explores its relevance in drug development.

Core Thermodynamic Properties of 2,4-Pentanediol
A compilation of critically evaluated thermodynamic data for 2,4-Pentanediol is presented

below. These values are essential for process design, safety analysis, and formulation

development.

Table 1: General and Physical Properties of 2,4-
Pentanediol
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Property Value Unit Source(s)

Molecular Formula C₅H₁₂O₂ - [2][3]

Molar Mass 104.149 g/mol [4]

Normal Boiling Point 471 ± 10 K [2]

Melting Point (Tfus) 318.15 K [2]

Density (liquid at 25

°C)
0.95 g/mL

Table 2: Enthalpy and Entropy Data for 2,4-Pentanediol
Property Value Unit Source(s)

Enthalpy of

Vaporization (ΔvapH°)
72.5 ± 0.3 kJ/mol [2][3]

Standard Enthalpy of

Formation (gas,

ΔfH°gas)

-461.55 kJ/mol [3]

Standard Gibbs Free

Energy of Formation

(ΔfG°)

-287.30 kJ/mol [3]

Enthalpy of Fusion

(ΔfusH°)
9.84 kJ/mol [3]

Table 3: Heat Capacity and Transport Properties of 2,4-
Pentanediol
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Property Condition Value Range Unit Source(s)

Heat Capacity at

Constant

Pressure

(Cp,gas)

200 K - 1000 K Data available J/(mol·K) [5]

Heat Capacity at

Constant

Pressure

(Cp,liquid)

293 K - 353 K Data available J/(mol·K) [6]

Viscosity (gas) 480 K - 1050 K Data available Pa·s [4]

Viscosity (liquid) 320 K - 700 K Data available Pa·s [4]

Thermal

Conductivity

(gas)

480 K - 1050 K Data available W/(m·K) [4]

Thermal

Conductivity

(liquid)

320 K - 630 K Data available W/(m·K) [4]

Table 4: Vapor Pressure of 2,4-Pentanediol
Temperature (K) Pressure (kPa) Source(s)

318.1 - 703 0.0315271 - 4087.74 [4]

381 - 383 2.7 [2]

Experimental Protocols for Thermodynamic
Property Determination
Accurate and reproducible experimental data are the foundation of thermodynamic databases.

The following sections outline the general methodologies employed to measure the key

thermodynamic properties of diols like 2,4-Pentanediol.
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Calorimetry for Heat Capacity and Enthalpy
Determination
Calorimetry is the primary technique for measuring heat changes in a system.

Differential Scanning Calorimetry (DSC) for Heat Capacity: This is a common method for

determining the isobaric heat capacity of liquids.[7][8]

Principle: A sample and a reference material are subjected to a controlled temperature

program (heating and cooling ramps). The difference in heat flow required to maintain the

sample and reference at the same temperature is measured. This difference is

proportional to the heat capacity of the sample.[9]

General Protocol:

Calibration: The DSC instrument is calibrated for temperature and heat flow using

standard materials with known melting points and enthalpies of fusion.

Sample Preparation: A precise mass of 2,4-Pentanediol is hermetically sealed in a

sample pan. An empty pan is used as a reference.

Measurement: The sample and reference are placed in the DSC cell. The measurement

involves an isothermal period, followed by a linear heating or cooling ramp over the

desired temperature range (e.g., 0 to 70 °C at 10 °C/min).[9]

Data Analysis: The heat flow data from the heating and cooling segments are used to

calculate the specific heat capacity as a function of temperature.[9]

Condensation/Vaporization Calorimetry for Enthalpy of Vaporization:

Principle: The enthalpy of vaporization can be determined by measuring the heat

absorbed during the evaporation of a liquid or the heat released during the condensation

of its vapor at constant pressure.[10]

General Protocol (Condensation Calorimeter):
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Apparatus: A condensation calorimeter with a system for controlled evaporation, vapor

transport, and condensation is used. The apparatus includes precise temperature and

coolant flow rate monitoring.[10]

Procedure: The liquid is evaporated in an external boiler. The vapor is then passed into

a calorimetric vessel where it condenses. The heat released during condensation is

absorbed by a coolant.

Measurement: The enthalpy of vaporization is calculated from the mass of the

condensed liquid, the flow rate of the coolant, and the temperature difference of the

coolant at the inlet and outlet.[10]

Vapor Pressure Measurement
The vapor pressure of a liquid is a critical property for understanding its volatility and for

designing distillation and other separation processes.

Static Method:

Principle: A degassed sample of the liquid is introduced into an evacuated, thermostatted

vessel. The pressure exerted by the vapor in equilibrium with the liquid is measured at a

constant temperature.[1][11]

General Protocol:

Apparatus: A static vapor pressure apparatus consists of a sample cell connected to a

pressure transducer and a vacuum system. The cell is placed in a thermostat for precise

temperature control.[1]

Sample Preparation: The sample is thoroughly degassed to remove any dissolved air or

other volatile impurities.

Measurement: The degassed sample is introduced into the evacuated cell. The system

is allowed to reach thermal and phase equilibrium at a set temperature. The pressure

measured by the transducer is the vapor pressure of the substance. Measurements are

repeated at different temperatures.[1]
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Dynamic (Ebulliometric) Method:

Principle: This method involves measuring the boiling temperature of the liquid at a

controlled pressure. The vapor pressure is equal to the applied pressure at the boiling

point.[12]

General Protocol:

Apparatus: An ebulliometer is used, which is designed to maintain a stable boiling state

and to measure the temperature of the liquid-vapor equilibrium accurately.

Procedure: The pressure in the system is controlled using a pressure regulation system.

The liquid is heated to its boiling point under the set pressure.

Measurement: The boiling temperature is precisely measured. The vapor pressure at

that temperature is the controlled pressure in the system.

Relevance in Drug Development
2,4-Pentanediol's unique structural and chemical properties make it a valuable molecule in the

pharmaceutical industry.

Chiral Building Block in Asymmetric Synthesis
The presence of two stereocenters in 2,4-Pentanediol makes it an important chiral building

block for the synthesis of complex, enantiomerically pure drug molecules.[1] The

stereochemistry of a drug is often critical to its efficacy and safety, with different enantiomers

potentially exhibiting different pharmacological activities or toxicities.[13] Asymmetric synthesis,

which selectively produces one enantiomer, is therefore a cornerstone of modern drug

development.[14][15][16][17]
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Workflow for 2,4-Pentanediol in Asymmetric Synthesis.

Antimicrobial Activity and Formulation
Diols, including pentanediols, are known to possess antimicrobial properties.[2][18] While the

exact mechanism for 2,4-Pentanediol is not extensively detailed in the literature, the general

mechanism for aliphatic diols is believed to involve the disruption of the bacterial cell

membrane.[18] This disruption leads to increased membrane permeability, leakage of

intracellular components, and ultimately cell death.[19] This property makes 2,4-Pentanediol a
potentially useful excipient in topical and other formulations, acting as a preservative to prevent

microbial growth.
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Proposed Antimicrobial Mechanism of Action for Diols.

Conclusion
This technical guide provides a centralized resource for the thermodynamic properties of 2,4-
Pentanediol, essential for its application in research and industrial settings, particularly within

drug development. The compiled data, alongside an overview of experimental methodologies

and its roles in asymmetric synthesis and as a potential antimicrobial agent, offer a solid

foundation for scientists and engineers working with this versatile compound. Further research
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into specific biological signaling pathways and more detailed experimental protocols will

continue to enhance our understanding and utilization of 2,4-Pentanediol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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